Cas no 165591-10-6 (3-(4-Fluorophenyl)cyclopentanone)

• Product Name: 3-(4-Fluorophenyl)cyclopentanone
• CAS No: 165591-10-6
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 110634
• PubChem ID: 21702523
• Update Time: 2025-10-29

3-(4-Fluorophenyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)cyclopentanone
• 3-(4-fluorophenyl)cyclopentan-1-one
• Cyclopentanone,3-(4-fluorophenyl)-
• (+/-)-3-(4-fluorophenyl)cyclopentanone
• AB26352
• AG-E-15230
• CTK4D2113
• SureCN717834
• Cyclopentanone, 3-(4-fluorophenyl)-
• AS-36319
• MFCD06659805
• EN300-155698
• DTXSID20617134
• 165591-10-6
• SCHEMBL717834
• AKOS006294613
• (3S)-3-(4-fluorophenyl)cyclopentanone
• (3R)-3-(4-fluorophenyl)cyclopentanone

• Inchi： 1S/C11H11FO/c12-10-4-1-8(2-5-10)9-3-6-11(13)7-9/h1-2,4-5,9H,3,6-7H2
• InChI Key： UKFKGEOPZKWZEU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(CC1)=O

Computed Properties

• Exact Mass: 178.07900
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.66230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Fluorophenyl)cyclopentanone

Comprehensive Guide to 3-(4-Fluorophenyl)cyclopentanone (CAS No. 165591-10-6): Properties, Applications, and Market Insights

3-(4-Fluorophenyl)cyclopentanone (CAS No. 165591-10-6) is a fluorinated organic compound with a cyclopentanone core structure. This fluorophenyl cyclopentanone derivative has garnered significant attention in pharmaceutical and material science research due to its unique chemical properties. The presence of the fluorine substituent on the phenyl ring enhances its electronic characteristics, making it valuable for various synthetic applications.

The molecular formula of 3-(4-Fluorophenyl)cyclopentanone is C11H11FO, with a molecular weight of 178.21 g/mol. Its structural features include a five-membered cyclopentanone ring connected to a para-fluorinated benzene ring. This configuration contributes to its moderate polarity and interesting reactivity patterns. Researchers often explore this compound as a building block in organic synthesis, particularly in the development of more complex molecular architectures.

In pharmaceutical research, 3-(4-Fluorophenyl)cyclopentanone serves as a key intermediate for various drug discovery programs. The fluorine atom in its structure is particularly valuable as it can influence the biological activity and metabolic stability of potential drug candidates. Many researchers are investigating its use in developing CNS-active compounds, given the ability of fluorinated compounds to cross the blood-brain barrier more effectively.

The synthesis of 3-(4-Fluorophenyl)cyclopentanone typically involves Friedel-Crafts acylation reactions or other cyclization methods. Recent advances in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with current industry trends toward eco-friendly synthesis and reduced waste generation.

Material scientists have explored applications of 3-(4-Fluorophenyl)cyclopentanone in advanced materials. Its incorporation into polymer backbones can modify material properties such as thermal stability and optical characteristics. The fluorinated aromatic component may contribute to enhanced performance in specialty coatings or electronic materials, making it relevant to cutting-edge material innovation.

Market analysis indicates growing demand for fluorinated organic compounds like 3-(4-Fluorophenyl)cyclopentanone, particularly in the pharmaceutical and specialty chemicals sectors. The global market for fluorine-containing intermediates is projected to expand significantly, driven by increased research in medicinal chemistry and advanced materials. Suppliers are responding to this demand by improving production scalability and purity standards.

Quality control for 3-(4-Fluorophenyl)cyclopentanone typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of analytical standards for this compound has facilitated its broader adoption in various chemical processes.

Storage and handling of 3-(4-Fluorophenyl)cyclopentanone require standard laboratory precautions. While not classified as highly hazardous, proper chemical safety measures should always be followed, including the use of personal protective equipment and adequate ventilation. The compound is typically stored at room temperature in tightly sealed containers to prevent degradation.

Recent patent literature reveals growing interest in 3-(4-Fluorophenyl)cyclopentanone derivatives for various applications. Several patents describe its use in creating novel heterocyclic compounds with potential biological activity. This intellectual property activity suggests continued commercial interest in this chemical scaffold.

For researchers considering 3-(4-Fluorophenyl)cyclopentanone for their projects, several suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify certificates of analysis and consider the supplier's reputation for quality and reliability. Some vendors provide custom synthesis services for modified versions of this compound.

The future outlook for 3-(4-Fluorophenyl)cyclopentanone appears promising, with potential applications expanding beyond current uses. As fluorine chemistry continues to advance, this compound may find new roles in areas such as agrochemical development or electronic materials. Ongoing research will likely uncover additional valuable properties and applications for this versatile chemical building block.

In conclusion, 3-(4-Fluorophenyl)cyclopentanone (CAS No. 165591-10-6) represents an important fluorinated intermediate with diverse applications in pharmaceutical and material science research. Its unique structural features and synthetic versatility make it a valuable tool for chemists working in drug discovery and advanced materials development. As the demand for fluorinated compounds grows across multiple industries, this compound is well-positioned to maintain its relevance in chemical research and industrial applications.